Cas no 203066-91-5 (Ethanone,1-[2-fluoro-4-(hexyloxy)phenyl]-)

• Product Name: Ethanone,1-[2-fluoro-4-(hexyloxy)phenyl]-
• CAS No: 203066-91-5
• MF: C₁₄H₁₉FO₂
• MW: 238.297868013382
• CID: 241172
• PubChem ID: 2774476
• Update Time: 2025-04-19

Ethanone,1-[2-fluoro-4-(hexyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[2-fluoro-4-(hexyloxy)phenyl]-
• 1-(2-fluoro-4-hexoxyphenyl)ethanone
• 2-Fluoro-4-n-hexyloxyacetophenone
• 1-acetyl-2-fluoro-4-hexyloxybenzene
• 2'-Fluoro-4'-hexyloxyacetophenone
• PC8198
• 2-FLUORO-4-HEXYLOXYACETOPHENONE
• AKOS025117172
• 1-(2-Fluoro-4-(hexyloxy)phenyl)ethanone
• DTXSID10379052
• 203066-91-5

• Inchi： 1S/C14H19FO2/c1-3-4-5-6-9-17-12-7-8-13(11(2)16)14(15)10-12/h7-8,10H,3-6,9H2,1-2H3
• InChI Key： IQRRHBYARFIWQI-UHFFFAOYSA-N
• SMILES： FC1=C(C(C)=O)C=CC(=C1)OCCCCCC

Computed Properties

• Exact Mass: 238.13700
• Monoisotopic Mass: 238.13690801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.98740

Ethanone,1-[2-fluoro-4-(hexyloxy)phenyl]- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38